N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H15F3N4OS/c16-15(17,18)12-4-2-1-3-11(12)14(23)20-10-5-7-22(8-6-10)13-9-19-24-21-13/h1-4,9-10H,5-8H2,(H,20,23)
• InChI Key: ZBNBOVPBABTFOP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CC=C2C(F)(F)F)C3=NSN=C3
• Molecular Formula: C15H15F3N4OS
• Molecular Weight: 356.4 g/mol

Description

N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(trifluoromethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases. In recent years, TAK-659 has gained significant attention in the scientific community due to its unique chemical structure and promising therapeutic potential.

Scientific Research Applications

Synthesis and Activity Studies

• Anti-Arrhythmic Activity of Piperidine-Based Derivatives : Research involving the synthesis of piperidine-based derivatives, including those incorporating 1,3-thiazole and 1,3,4-thiadiazole structures, has shown significant anti-arrhythmic activity. This highlights the potential therapeutic applications of these compounds in treating cardiac arrhythmias (H. Abdel‐Aziz et al., 2009).

• Antileishmanial Activity : A study on 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents found significant antileishmanial activity against Leishmania major, suggesting these compounds as potential treatments for leishmaniasis. The research emphasized the importance of substituent variation on biological activity (A. Tahghighi et al., 2011).

• Synthesis and Characterization of Metal Complexes : A study on the synthesis and characterization of copper and cobalt complexes with new benzamide derivatives, including those with piperidine substituents, explored their structural features and potential antibacterial activity, highlighting the versatility of these compounds in developing new antibacterial agents (E. Khatiwora et al., 2013).

• Anticonvulsant Activity of Thiadiazole Derivatives : The synthesis and evaluation of 2,5-disubstituted-1,3,4-thiadiazole derivatives for anticonvulsant activity identified several potent compounds, underscoring the therapeutic potential of thiadiazole derivatives in epilepsy treatment (K. Harish et al., 2014).

• Synthetic Approaches and Biological Activities : Research into the synthesis of various heterocyclic compounds, including thiadiazole and triazole derivatives, provides insights into the methodologies for creating compounds with potential antibacterial and antifungal activities, highlighting the broad applicability of these synthetic strategies in developing new antimicrobial agents (G. K. Patel & H. S. Patel, 2015).